Cas no 865156-97-4 (a,a-dimethyl-1H-Imidazole-1-acetic acid)
865156-97-4 structure
Product Name:a,a-dimethyl-1H-Imidazole-1-acetic acid
CAS No:865156-97-4
MF:C7H10N2O2
MW:154.166501522064
CID:3163982
PubChem ID:57421209
Update Time:2025-04-21
a,a-dimethyl-1H-Imidazole-1-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- a,a-dimethyl-1H-Imidazole-1-acetic acid
- 2-(1H-imidazol-1-yl)-2-methylpropanoic acid
- 865156-97-4
- 2-Imidazol-1-yl-2-methyl-propionic acid
- DB-133093
- SCHEMBL1051113
- VRGGEAFQBAGPID-UHFFFAOYSA-N
-
- Inchi: 1S/C7H10N2O2/c1-7(2,6(10)11)9-4-3-8-5-9/h3-5H,1-2H3,(H,10,11)
- InChI Key: VRGGEAFQBAGPID-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)N1C=NC=C1)=O
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
a,a-dimethyl-1H-Imidazole-1-acetic acid Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
865156-97-4 (a,a-dimethyl-1H-Imidazole-1-acetic acid) Related Products
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